Cas no 35205-65-3 (2,4-Pentanedione, 3-(1-phenylethylidene)-)

• Product Name: 2,4-Pentanedione, 3-(1-phenylethylidene)-
• CAS No: 35205-65-3
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• CID: 1476498
• Update Time: 2024-08-24

2,4-Pentanedione, 3-(1-phenylethylidene)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione, 3-(1-phenylethylidene)-

• Inchi： 1S/C13H14O2/c1-9(12-7-5-4-6-8-12)13(10(2)14)11(3)15/h4-8H,1-3H3
• InChI Key： NFXDJRDKTOFYOY-UHFFFAOYSA-N
• SMILES： CC(=O)/C(=C(/C1=CC=CC=C1)\C)/C(=O)C

Computed Properties

• Exact Mass: 202.09942

Experimental Properties

• Density: 1.043±0.06 g/cm3(Predicted)
• Boiling Point: 356.4±30.0 °C(Predicted)
• PSA: 34.14